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AEG-41174 non-ATP competitive kinase
Inhibitor
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Compound Focus: AEG-41174
Cat. No.: S547868

Compound Profile: AEG-41174

The table below summarizes the core technical information for AEG-41174 from the search results.

Attribute Description
Name AEG-41174 [1]
Classification Novel, non-ATP competitive, small molecule tyrosine kinase inhibitor [1] [2]

Primary Targets Janus kinase 2 (JAK2), Bcr-Abl [1]

Clinical Status Phase 1 clinical trials (as of a 2019 source, for hematological malignancies) [1] [2]

Molecular C1sH1sN4O [1]

Formula

Molecular 306.36 g/mol [1]

Weight

Solubility Soluble in DMSO; not soluble in water [1]

Mechanism Binds to the active sites of target kinases, preventing their phosphorylation activity in
Overview a manner that does not compete with ATP. This is crucial for disrupting signaling
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Attribute Description

pathways that promote cell division and survival in cancer cells [1].

Mechanism and Biological Context

AEG-41174 functions as a non-ATP competitive inhibitor, which is a key feature for its potential to

overcome drug resistance [1] [3]. The following diagram illustrates its reported positioning within oncogenic
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AEG-41174 inhibits key kinases JAK2 and Bcr-Abl, disrupting pro-survival signals and promoting cancer
cell death [1].

Research and Development Context

¢ Developer Information: AEG-41174 was under development by Aegera Therapeutics. A 2019
source indicated it was in a Phase 1 clinical trial for evaluating its efficacy in treating blood cancers

[2].

¢ Potential Advantage: Its non-ATP competitive mechanism may allow it to remain effective against
cancer cells that have developed resistance to more common ATP-competitive kinase inhibitors (like
imatinib and nilotinib) by binding to a different site on the target kinase [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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